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Compound of Interest

Compound Name: Lidamidine hydrochloride

Cat. No.: B10858486 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the initial discovery and characterization

of Lidamidine hydrochloride (formerly WHR-1142A), a potent antidiarrheal agent. The

information is compiled from foundational research articles, offering insights into its synthesis,

pharmacological properties, and mechanism of action.

Core Data Summary
Chemical and Physical Properties

Property Value

IUPAC Name
1-(2,6-dimethylphenyl)-3-(N'-

methylcarbamimidoyl)urea hydrochloride

Synonyms
Lidamidine HCl, WHR-1142A, 1-(2',6'-

Dimethylphenyl)-3-amidinourea hydrochloride

Molecular Formula C₁₁H₁₇ClN₄O

Molecular Weight 256.73 g/mol

CAS Number 65009-35-0

Acute Toxicity Data
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The following table summarizes the acute oral toxicity (LD50) of Lidamidine hydrochloride in

rodents as determined in early studies.[1]

Species Sex
Acute Oral LD50 (mg/kg)
(95% Confidence Interval)

Mouse Male 260 (208, 328)

Rat Male 267 (212, 336)

Rat Female 160 (130, 197)

Proposed Synthesis Pathway
While the original primary literature detailing the exact synthesis of Lidamidine hydrochloride
is not readily available, a plausible synthetic route can be proposed based on established

organic chemistry principles and published syntheses of structurally related amidinourea

compounds. The following multi-step synthesis is a representative pathway.
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Step 1: Formation of Phenylurea Step 2: Formation of Amidinourea Step 3: Salt Formation

2,6-Dimethylaniline

1-(2,6-Dimethylphenyl)urea

HCl, H2O

Potassium Cyanate 1-(2,6-Dimethylphenyl)urea

Lidamidine (Free Base)

EDC or similar coupling agent

1-Methyl-2-thiourea Lidamidine (Free Base)

Lidamidine Hydrochloride

Hydrochloric Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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